1,3-dimethyl-6,7-dihydro[1,3]thiazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 2,4-dimethyl-7,8-dihydropurino[8,7-b][1,3]thiazole-1,3-dione
• InChI: InChI=1S/C9H10N4O2S/c1-11-6-5(7(14)12(2)9(11)15)13-3-4-16-8(13)10-6/h3-4H2,1-2H3
• InChI Key: HXYVOSPXRYWXQO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CCSC3=N2
• Molecular Formula: C9H10N4O2S
• Molecular Weight: 238.27 g/mol
• Solubility: >35.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1,3-dimethyl-6,7-dihydro[1,3]thiazolo[2,3-f]purine-2,4(1H,3H)-dione, also known as DMPD, is a heterocyclic compound that has attracted significant attention due to its potential applications in scientific research. DMPD has a unique structure that makes it an interesting compound to study, and its synthesis method is relatively straightforward compared to other heterocyclic compounds.

Scientific Research Applications

• Synthesis Techniques : A new one-step procedure for preparing 1,3-dimethyl-6,7-dihydro[1,3]thiazolo[2,3-f]purine-2,4(1H,3H)-dione derivatives was developed, involving the reaction of 8-halo-3,7-dihydro-1H-purine-2,6-diones with thiiranes. This method offers a 59–68% yield, showcasing an efficient approach for synthesizing these compounds (Khaliullin & Klen, 2010).

• Reactions with Triazole Derivatives : Research demonstrates that the compound reacts with 1,2,4-triazole derivatives, leading to the formation of several novel compounds. This reaction is significant for the creation of diverse chemical structures for potential applications (Klen & Khaliullin, 2010).

• Pharmacological Evaluation : A series of derivatives of 1,3-dimethyl-6,7-dihydroimidazo[2,1-f]purine-2,4-(1H,3H)-dione were synthesized and evaluated pharmacologically. Some of these compounds showed potent 5-HT(1A) receptor ligand activity and potential anxiolytic and antidepressant activities in preclinical studies, highlighting their potential in drug development (Zagórska et al., 2009).

• Anticancer, Anti-HIV-1, and Antimicrobial Activities : Some derivatives of triazolo[4,3-e]purine, which include modifications of the 1,3-dimethyl-6,7-dihydro structure, have been investigated for their potential anticancer, anti-HIV-1, and antimicrobial activities. This suggests the versatility of this chemical structure in developing therapeutics for various diseases (Ashour et al., 2012).

• Antiinflammatory Activity : The compound's derivatives have shown antiinflammatory activity in certain models, comparable to other antiinflammatory agents. This indicates its potential in the development of new antiinflammatory drugs (Kaminski et al., 1989).